Cas no 37681-05-3 (3-Benzofuranacetonitrile, 2-propyl-)

• Product Name: 3-Benzofuranacetonitrile, 2-propyl-
• CAS No: 37681-05-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1485362
• PubChem ID: 12360094
• Update Time: 2025-04-21

3-Benzofuranacetonitrile, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetonitrile, 2-propyl-
• 2-(2-propyl-3H-1-benzofuran-2-yl)acetonitrile
• 2-(2-Propylbenzofuran-3-yl)acetonitrile
• 37681-05-3

• Inchi： 1S/C13H13NO/c1-2-5-12-11(8-9-14)10-6-3-4-7-13(10)15-12/h3-4,6-7H,2,5,8H2,1H3
• InChI Key： JIXUFEVPSOPKGG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC#N)=C1CCC

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 33.02